Cas no 2138096-53-2 (4-nitro-N-({7-oxo-6-oxa-2-azaspiro[3.4]octan-5-yl}methyl)benzene-1-sulfonamide)

4-Nitro-N-({7-oxo-6-oxa-2-azaspiro[3.4]octan-5-yl}methyl)benzene-1-sulfonamide is a specialized sulfonamide derivative featuring a spirocyclic scaffold, which enhances its structural rigidity and potential binding affinity. The presence of a nitro group at the para position of the benzene ring contributes to its electron-withdrawing properties, making it a useful intermediate in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The spiro[3.4]octane core offers conformational constraint, which can improve selectivity in biological interactions. This compound is suited for research applications requiring precise molecular frameworks, particularly in the development of novel pharmacophores or as a synthetic precursor for further functionalization.
4-nitro-N-({7-oxo-6-oxa-2-azaspiro[3.4]octan-5-yl}methyl)benzene-1-sulfonamide structure
2138096-53-2 structure
Product Name:4-nitro-N-({7-oxo-6-oxa-2-azaspiro[3.4]octan-5-yl}methyl)benzene-1-sulfonamide
CAS No:2138096-53-2
MF:C13H15N3O6S
MW:341.339701890945
CID:5777192
PubChem ID:165962629
Update Time:2025-05-21

4-nitro-N-({7-oxo-6-oxa-2-azaspiro[3.4]octan-5-yl}methyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-nitro-N-({7-oxo-6-oxa-2-azaspiro[3.4]octan-5-yl}methyl)benzene-1-sulfonamide
    • 2138096-53-2
    • EN300-1168079
    • Inchi: 1S/C13H15N3O6S/c17-12-5-13(7-14-8-13)11(22-12)6-15-23(20,21)10-3-1-9(2-4-10)16(18)19/h1-4,11,14-15H,5-8H2
    • InChI Key: JKVSKTRHMMHVRG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC1C2(CC(=O)O1)CNC2)(=O)=O

Computed Properties

  • Exact Mass: 341.06815638g/mol
  • Monoisotopic Mass: 341.06815638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 139Ų

4-nitro-N-({7-oxo-6-oxa-2-azaspiro[3.4]octan-5-yl}methyl)benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1168079-0.05g
2138096-53-2
0.05g
$1129.0 2023-05-23
Enamine
EN300-1168079-0.1g
2138096-53-2
0.1g
$1183.0 2023-05-23
Enamine
EN300-1168079-0.25g
2138096-53-2
0.25g
$1235.0 2023-05-23
Enamine
EN300-1168079-0.5g
2138096-53-2
0.5g
$1289.0 2023-05-23
Enamine
EN300-1168079-1.0g
2138096-53-2
1g
$1343.0 2023-05-23
Enamine
EN300-1168079-2.5g
2138096-53-2
2.5g
$2631.0 2023-05-23
Enamine
EN300-1168079-5.0g
2138096-53-2
5g
$3894.0 2023-05-23
Enamine
EN300-1168079-10.0g
2138096-53-2
10g
$5774.0 2023-05-23
Enamine
EN300-1168079-50mg
2138096-53-2
50mg
$1129.0 2023-10-03
Enamine
EN300-1168079-100mg
2138096-53-2
100mg
$1183.0 2023-10-03

Additional information on 4-nitro-N-({7-oxo-6-oxa-2-azaspiro[3.4]octan-5-yl}methyl)benzene-1-sulfonamide

4-Nitro-N-({7-Oxo-6-Oxa-2-Azaspiro[3.4]Octan-5-Yl}Methyl)Benzene-1-Sulfonamide (CAS No: 2138096-53-2)

The compound 4-nitro-N-({7-oxo-6-oxa-2-azaspiro[3.4]octan-5-yl}methyl)benzene-1-sulfonamide, with CAS number 2138096-53-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a spiro ring system and a sulfonamide group, making it a subject of interest in both academic and industrial research.

The molecular structure of this compound is notable for its spiro[3.4]octane framework, which consists of a seven-membered ring fused to a three-membered ring. This unique arrangement contributes to the compound's stability and reactivity. The presence of the sulfonamide group further enhances its functional properties, particularly in terms of bioavailability and pharmacokinetic behavior.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and analgesic properties. The nitro group attached to the benzene ring has been shown to influence the compound's electronic properties, making it a promising candidate for further investigation in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediates include various sulfonamides and nitroarenes, which are carefully manipulated to achieve the desired product. The optimization of reaction conditions has been a focus of recent research, with efforts directed toward improving yield and purity.

The physical properties of 4-nitro-N-({7-oxo-6 oxaspiro[3.4]octan 5 yl}methyl)benzene 1 sulfonamide have been extensively studied. Its melting point, solubility, and stability under various conditions have been characterized using advanced analytical techniques such as X-ray crystallography and thermogravimetric analysis. These studies provide valuable insights into its suitability for different applications.

One of the most exciting developments involving this compound is its application in the development of novel materials for optoelectronic devices. Its unique electronic structure has been found to enhance the performance of organic light-emitting diodes (OLEDs), making it a potential candidate for next-generation display technologies.

In conclusion, 4-nitro-N ({7 oxo 6 oxa 2 azaspiro [3.4] octan 5 yl} methyl) benzene 1 sulfonamide (CAS No: 2138096 53 2) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure and functional groups make it an invaluable tool for researchers in chemistry, materials science, and pharmacology.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk